N-((5-(thiophen-2-yl)furan-2-yl)methyl)-6-(trifluoromethyl)nicotinamide

• IUPAC Name: N-[(5-thiophen-2-ylfuran-2-yl)methyl]-6-(trifluoromethyl)pyridine-3-carboxamide
• InChI: InChI=1S/C16H11F3N2O2S/c17-16(18,19)14-6-3-10(8-20-14)15(22)21-9-11-4-5-12(23-11)13-2-1-7-24-13/h1-8H,9H2,(H,21,22)
• InChI Key: FDDDDRVKMUPHMT-UHFFFAOYSA-N
• Canonical SMILES: C1=CSC(=C1)C2=CC=C(O2)CNC(=O)C3=CN=C(C=C3)C(F)(F)F
• Molecular Formula: C16H11F3N2O2S
• Molecular Weight: 352.3 g/mol

Description

N-((5-(thiophen-2-yl)furan-2-yl)methyl)-6-(trifluoromethyl)nicotinamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound is a nicotinamide derivative that has been synthesized using a specific method.

Scientific Research Applications

Antiprotozoal Activity

One study synthesized a series of compounds, including those related to the given chemical structure, to evaluate their activity against protozoal infections. These compounds exhibited significant in vitro and in vivo activity against Trypanosoma and Plasmodium falciparum, showing potential as treatments for diseases like sleeping sickness and malaria (Ismail et al., 2003).

Antimicrobial and Antifungal Properties

Research into nicotinic acid derivatives, including those structurally related to the compound , has demonstrated promising antimicrobial and antifungal activities. This includes efficacy against various Gram-positive and Gram-negative bacteria, as well as fungal species, suggesting potential applications in combating microbial infections (Patel & Shaikh, 2010).

Fungicidal Activity

A series of N-(thiophen-2-yl) nicotinamide derivatives were designed, synthesized, and tested for their fungicidal properties. Some derivatives showed high efficacy against cucumber downy mildew, surpassing that of commercial fungicides. This indicates their potential as lead compounds for agricultural fungicide development (Wu et al., 2022).

Corrosion Inhibition

Nicotinamide derivatives have been investigated for their corrosion inhibition effects on metals in acidic environments. These studies highlight their potential application in protecting industrial materials from corrosion, thereby extending the lifespan of metal structures and components in corrosive conditions (Chakravarthy et al., 2014).

Herbicidal Activity

Research into nicotinic acid derivatives has also uncovered compounds with potent herbicidal activity. These findings may contribute to the development of new, more effective herbicides for agricultural use, offering an alternative to current commercial options (Yu et al., 2021).